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For researchers, scientists, and drug development professionals engaged in environmental

analysis, ensuring the accuracy and reliability of analytical data is paramount. Proficiency

testing (PT) schemes serve as a cornerstone of quality assurance, providing an external and

objective assessment of a laboratory's performance. This guide offers a comparative overview

of available PT schemes for the analysis of Endrin ketone, a significant degradation product of

the organochlorine pesticide Endrin, in environmental matrices.

Endrin ketone, a persistent and toxic metabolite, is a critical analyte in environmental

monitoring. Participation in a robust PT scheme allows laboratories to benchmark their

analytical methods, identify potential areas for improvement, and demonstrate their

competence to regulatory bodies and clients. This guide provides a summary of prominent PT

scheme providers offering programs relevant to Endrin ketone analysis, details on established

experimental protocols, and a workflow diagram illustrating the proficiency testing process.

Comparison of Proficiency Testing Schemes for
Organochlorine Pesticides
While specific PT schemes dedicated exclusively to Endrin ketone are limited, several

providers offer comprehensive schemes for organochlorine pesticides, which include this

important analyte. The table below summarizes the key features of schemes from leading

providers. It is important to note that publicly available performance data for individual analytes
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like Endrin ketone is often limited. Laboratories typically receive individualized reports, and

providers may publish anonymized summary reports.
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PT Scheme
Provider

Scheme
Name

Matrix Analytes Frequency Comments

NSI Lab

Solutions

SPEO-003:

Organochlori

ne Pesticides

in Soil

Soil

Includes

Endrin

ketone, along

with a

comprehensi

ve list of

other

organochlorin

e pesticides

such as 4,4'-

DDD, 4,4'-

DDE, 4,4'-

DDT, Aldrin,

Dieldrin, and

Endrin.

Multiple

studies per

year.

This is one of

the few

schemes that

explicitly lists

Endrin ketone

as a target

analyte.[1]

LGC

Standards

CONTEST:

Contaminate

d Land

Soil Covers a

broad range

of

contaminants

in soil,

including

organochlorin

e pesticides.

While Endrin

is a listed

analyte, the

specific

inclusion of

Endrin ketone

should be

confirmed

from the

detailed

scheme

Multiple

rounds per

year.

LGC's

CONTEST

scheme is

well-

established

for assessing

laboratory

performance

in the

analysis of

contaminated

land samples.

[3]
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description

for each

round.[2][3]

LGC

Standards

AQUACHEC

K: Water

Chemistry

Water

(Potable,

Surface,

Ground,

Waste)

Offers a wide

array of

analytes in

various water

matrices.

Organochlori

ne pesticides,

including

Endrin, are

part of their

offerings. The

presence of

Endrin ketone

should be

verified from

the specific

test material

details. A trial

scheme for

low-level

organochlorin

es has

included

Endrin.[4]

Multiple

rounds per

year.

AQUACHEC

K is a

comprehensi

ve scheme

for water

analysis,

beneficial for

laboratories

testing

diverse water

types.

Fapas Pesticide

Residues in

Soil

Soil Provides PT

for a range of

pesticide

residues in a

soil matrix.

The specific

list of

analytes for

each round

should be

Scheduled

rounds

throughout

the year.

Fapas is a

well-

recognized

provider of

proficiency

testing in the

food and

environmenta

l sectors.
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consulted to

confirm the

inclusion of

Endrin

ketone.

Fapas

Pesticide

Residues in

Water

Water

(Drinking,

Surface,

Wastewater)

Offers PT for

various

pesticide

residues in

different

water types.

Laboratories

should refer

to the analyte

list for each

specific

proficiency

test to

determine if

Endrin ketone

is included.

Scheduled

rounds

throughout

the year.

Provides a

valuable

external

quality

assessment

for

laboratories

analyzing

pesticide

contaminants

in water.

Experimental Protocols for Endrin Ketone Analysis
Standardized and validated analytical methods are crucial for obtaining accurate and

reproducible results for Endrin ketone in environmental samples. The U.S. Environmental

Protection Agency (EPA) has established methods that are widely used and recognized

globally.

Method 8081B: Organochlorine Pesticides by Gas
Chromatography
This method is suitable for the determination of various organochlorine pesticides, including

Endrin and its degradation products like Endrin ketone, in extracts from solid and liquid

matrices.
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1. Sample Preparation:

Extraction: A representative sample (e.g., 10-30 g of soil or 1 L of water) is extracted using

an appropriate technique. For solid samples, common methods include Soxhlet extraction

(Method 3540), ultrasonic extraction (Method 3550), or pressurized fluid extraction (Method

3545). For aqueous samples, liquid-liquid extraction (Method 3510/3520) or solid-phase

extraction (Method 3535) is typically employed. The choice of solvent is critical, with mixtures

like hexane/acetone or dichloromethane commonly used.

Cleanup: Environmental extracts often contain interfering compounds that can affect the

analysis. Cleanup procedures are necessary to remove these interferences. Common

techniques include adsorption chromatography using Florisil (Method 3620) or silica gel

(Method 3630), or gel permeation chromatography (Method 3640).

2. Instrumental Analysis:

Gas Chromatography (GC): The cleaned-up extract is analyzed using a gas chromatograph

equipped with a capillary column. The column's stationary phase and temperature program

are optimized to achieve separation of the target analytes.

Detector: An Electron Capture Detector (ECD) is commonly used for the analysis of

organochlorine pesticides due to its high sensitivity to these halogenated compounds.

Confirmation of the analyte's identity is typically performed using a second GC column with a

different stationary phase.

Method 8270D: Semivolatile Organic Compounds by
Gas Chromatography/Mass Spectrometry (GC/MS)
This method provides definitive identification and quantification of a wide range of semivolatile

organic compounds, including Endrin ketone.

1. Sample Preparation:

Sample extraction and cleanup procedures are similar to those described in Method 8081B.

2. Instrumental Analysis:
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Gas Chromatography-Mass Spectrometry (GC/MS): The extract is injected into a GC/MS

system. The gas chromatograph separates the components of the mixture, which are then

introduced into the mass spectrometer. The mass spectrometer ionizes the molecules and

separates the ions based on their mass-to-charge ratio, producing a unique mass spectrum

for each compound.

Identification and Quantification: The identification of Endrin ketone is confirmed by

comparing its mass spectrum and retention time to that of a certified reference standard.

Quantification is typically performed using an internal standard method.

Proficiency Testing Workflow
The process of participating in a proficiency testing scheme follows a structured workflow

designed to ensure a fair and comprehensive evaluation of a laboratory's performance.

Proficiency Testing Provider

Participating Laboratory

Announces PT Scheme

Enrolls in Scheme

Registration

Prepares & Distributes Samples

Receives PT Sample

Sample Shipment

Receives & Analyzes Data

Issues Performance Reports

Statistical Analysis

Reviews Report & Implements Corrective Actions

Analyzes Sample

Internal Lab Process

Submits Results

Data Submission
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Click to download full resolution via product page

Caption: A typical workflow for a proficiency testing scheme.

By participating in relevant proficiency testing schemes and adhering to standardized analytical

methods, environmental laboratories can ensure the delivery of high-quality, defensible data for

Endrin ketone and other critical environmental contaminants. This commitment to quality is

essential for protecting public health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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